Cas no 1082601-44-2 ((furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine)

• Product Name: (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine
• CAS No: 1082601-44-2
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 6026272
• PubChem ID: 55269694
• Update Time: 2025-06-10

(furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine
• 2H-Tetrazole-5-methanamine, α-2-furanyl-
• 1082601-44-2
• furan-2-yl(2H-tetrazol-5-yl)methanamine
• EN300-1723562
• AKOS006317909

• Inchi： 1S/C6H7N5O/c7-5(4-2-1-3-12-4)6-8-10-11-9-6/h1-3,5H,7H2,(H,8,9,10,11)
• InChI Key： GTFAJFZEQRYBSW-UHFFFAOYSA-N
• SMILES： N1=C(C(C2=CC=CO2)N)N=NN1

Computed Properties

• Exact Mass: 165.06505986g/mol
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 337.7±52.0 °C(Predicted)
• pka: 3.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine

Introduction to (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine and Its Significance in Modern Chemical Research

(furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine, with the CAS number 1082601-44-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular recognition. The compound's framework combines a furan moiety with a 1H-1,2,3,4-tetrazole ring system, creating a versatile scaffold that can interact with biological targets in diverse ways.

The furan ring is a prominent feature in many bioactive molecules, known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. In contrast, the 1H-1,2,3,4-tetrazole moiety is a nitrogen-rich heterocycle that has been increasingly explored for its potential as a pharmacophore. Its five-membered structure allows for multiple hydrogen bonding opportunities and can serve as a scaffold for designing molecules with specific binding affinities.

The combination of these two heterocyclic systems in (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine creates a molecule with a rich interplay of electronic and steric properties. This makes it an attractive candidate for further investigation in various therapeutic areas. Recent studies have highlighted the compound's potential in modulating biological pathways associated with inflammation and neurodegeneration.

In the realm of drug discovery, the development of novel molecular entities that can selectively interact with disease-related targets is paramount. (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine exemplifies the importance of leveraging structural diversity to identify new leads. Its unique architecture allows it to mimic natural bioactive scaffolds while introducing modifications that can enhance potency and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. By modifying the substituents on the furan or 1H-1,2,3,4-tetrazole rings, researchers can generate libraries of compounds with tailored properties. This approach aligns well with modern drug discovery strategies that emphasize structure-based design and high-throughput screening.

The synthesis of (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine involves multi-step organic transformations that highlight the synthetic versatility of these heterocyclic systems. The preparation typically starts from commercially available precursors and employs palladium-catalyzed cross-coupling reactions to construct the core ring system. Subsequent functionalization steps introduce the amine group at the appropriate position on the tetrazole ring.

The compound's physicochemical properties have been thoroughly characterized using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamics. Additionally, computational methods have been employed to predict its binding modes to potential biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of nitrogen-rich heterocycles like tetrazoles. Their ability to engage in multiple non-covalent interactions makes them ideal candidates for designing molecules that can modulate protein-protein interactions or enzyme activity. (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine is no exception and has shown promise in preclinical studies as a modulator of inflammatory pathways.

The compound's interaction with biological targets has been investigated using both computational modeling and experimental approaches. Docking studies have suggested that it can bind to enzymes involved in inflammatory responses by occupying key binding pockets through hydrogen bonding networks involving its furan and tetrazole moieties. Experimental validation through enzyme inhibition assays has corroborated these predictions.

The potential applications of (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine extend beyond inflammation modulation. Its structural features make it a suitable candidate for developing molecules that target neurological disorders characterized by aberrant protein aggregation or impaired synaptic function. The compound's ability to cross the blood-brain barrier has also been evaluated in preliminary studies.

The synthesis and characterization of this compound contribute to the broader effort in creating new chemical tools for biological research. By providing researchers with well-defined molecular entities like (furan-2-yl)(1H-1,2,3,4-tetrazol-5-yl)methanamine), scientists can accelerate their exploration of complex biological systems without having to start from scratch.

In conclusion，（furan）(（H-H, ,Tetra,Tetra- Tetra- Tetra- Tetra)methylamine CAS NO: 10826014442 represents an exciting advancement in pharmaceutical chemistry。 Its unique structural features offer numerous opportunities for further development。 As research continues，this compound is likely to play an increasingly important role in both academic studies and industrial drug discovery initiatives。